2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide

• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=NC=C3
• InChI: InChI=1S/C17H17N5OS/c1-12-3-5-14(6-4-12)19-15(23)11-24-17-21-20-16(22(17)2)13-7-9-18-10-8-13/h3-10H,11H2,1-2H3,(H,19,23)
• InChIKey: SHWZBJOVAQMZMU-UHFFFAOYSA-N

Procurement-Focused Overview of 2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide

The compound 2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide is a synthetic 1,2,4-triazole derivative belonging to the thioacetamide class. Its structure features a 4-pyridyl substituent at the triazole 5-position and a 4-methylphenyl group on the acetamide nitrogen, defining it as a specific member of the thioacetamide-triazole chemotype. This chemotype has been studied for applications in antimicrobial, tyrosinase inhibition, and kinase-related research [1]. The compound's core scaffold, 4-methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol (CAS 3652-32-2), is a commercially available building block used in medicinal chemistry campaigns .

Chemotype 1,2,4-Triazole thioacetamide with 4-pyridyl and 4-methylphenyl substituents

Core motif 4-Methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol building block (CAS 3652-32-2)

Research context Class-level reports in antimicrobial, tyrosinase inhibition, and kinase-related studies

• [1] Dharuman S, Wallace MJ, Reeve SM, et al. Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules. 2022;27(5):1518. doi:10.3390/molecules27051518 View Source

Scientific Rationale Against Direct Substitution of 2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide with Class Analogs

CRITICAL DATA GAP: A thorough search of primary research papers, patents, and authoritative databases did not yield quantitative biological or physicochemical data for the specific compound. Therefore, no evidence can presently answer why this compound is superior or differentiated from its closest analogs. The thioacetamide-triazole class is known to have highly structure-dependent activity; for instance, subtle changes to the triazole ring (e.g., 1,2,3- vs. 1,2,4-triazole) can dramatically alter antibacterial potency [1]. In the absence of compound-specific data, any claims of superiority or unique properties would be speculative and violate evidence-admission rules.

1 Triazole regioisomer (1,2,3- vs 1,2,4-triazole) can dramatically alter biological response; class-level extrapolation is not reliable.

2 No compound-specific activity data (IC50, MIC, Ki) are available in primary sources; substitution decisions cannot be evidence-based.

3 Subtle modifications on the thioacetamide linker or N-aryl group may shift activity profiles; this scaffold cannot be assumed equivalent to analogs.

• [1] Dharuman S, Wallace MJ, Reeve SM, et al. Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules. 2022;27(5):1518. doi:10.3390/molecules27051518 View Source

Quantitative Differentiation Evidence for 2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide

No Head-to-Head Comparative Data Available

No quantitative assay data (e.g., IC50, Ki, MIC, EC50) were identified in primary sources for this compound. The compound is not listed in PubChem BioAssay, ChEMBL, or BindingDB with measured biological activities. The closest related data come from the thioacetamide-triazole antibacterial series, where a 1,2,3-triazole core was essential and modifications to the thioacetamide linker substantially decreased activity [1]. However, these data cannot be directly transferred to the 1,2,4-triazole scaffold of the target compound.

Comparative data

Data to verify

No IC50, Ki, or MIC values identified in primary databases (PubChem BioAssay, ChEMBL, BindingDB)

Biological differentiation cannot be assessed with current evidence

Closest class data from 1,2,3-triazole series are not transferable to this 1,2,4-triazole scaffold

Evidence Dimension	Antibacterial activity of thioacetamide-triazole chemotype
Target Compound Data	No data available
Comparator Or Baseline	1,2,3-triazole thioacetamide analogs (MIC values reported in Dharuman et al., 2022)
Quantified Difference	Cannot be calculated
Conditions	E. coli antibacterial assays

Why This Matters

This data gap means that any procurement decision based on biological differentiation cannot be evidence-based at this time.

• [1] Dharuman S, Wallace MJ, Reeve SM, et al. Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules. 2022;27(5):1518. doi:10.3390/molecules27051518 View Source

Potential Research Applications for 2-(4-methyl-5-(4-pyridyl)(1,2,4-triazol-3-ylthio))-N-(4-methylphenyl)acetamide

Chemical Probe Development

The compound may serve as a starting point for structure-activity relationship (SAR) studies targeting enzymes that recognize 4-pyridyl-triazole moieties, such as certain kinases. However, no target-specific activity data are available to support this application as of the current evidence cutoff.

Synthetic Building Block Derivatization

The compound's thioacetamide linker offers a synthetic handle for further modification. Researchers could explore oxidation of the thioether or acylation of the amide nitrogen based on precedents from the thioacetamide-triazole literature [1].

Application

Selection Property

Validation Focus

Chemical probe development

Scaffold-specific SAR exploration

Target engagement assay design for 4-pyridyl-triazole motif

Synthetic building block derivatization

Thioacetamide linker reactivity

Feasibility of oxidation or amide acylation steps

• [1] Dharuman S, Wallace MJ, Reeve SM, et al. Synthesis and Structure-Activity Relationship of Thioacetamide-Triazoles against Escherichia coli. Molecules. 2022;27(5):1518. doi:10.3390/molecules27051518 View Source